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Executive Summary
Arbemnifosbuvir (also known as AT-527) is an orally bioavailable investigational double

prodrug of a guanosine nucleotide analog, AT-511. Upon intracellular administration, it

undergoes metabolic activation to its pharmacologically active triphosphate form, AT-9010. This

active metabolite exhibits potent in vitro activity against a broad spectrum of coronaviruses,

including Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) and its variants of

concern. Arbemnifosbuvir's unique dual mechanism of action, targeting both the RNA-

dependent RNA polymerase (RdRp) and the NiRAN (nidovirus RdRp-associated

nucleotidyltransferase) domain of the viral replication and transcription complex, presents a

high barrier to resistance. This document provides a comprehensive overview of the in vitro

potency of Arbemnifosbuvir against SARS-CoV-2 variants, details of its mechanism of action,

and the experimental protocols used for its evaluation.

Data Presentation: In Vitro Potency
Arbemnifosbuvir, in its free base form AT-511, has demonstrated consistent and potent

antiviral activity against the ancestral SARS-CoV-2 strain and a range of variants of concern.
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While specific EC50/EC90 values for all variants are not uniformly available in publicly

accessible literature, the existing data indicates a retained high level of potency.

Virus/Variant Cell Line Assay Type
Potency Metric
(µM)

Reference

SARS-CoV-2

(Original Strain)

Normal Human

Airway Epithelial

(HAE) cells

Virus Yield

Reduction
EC90: 0.47 [1][2]

SARS-CoV-2

Variants of

Concern

Alpha, Beta,

Gamma, Delta,

Epsilon

Various In vitro assays

Potent activity

retained (Specific

EC50/EC90

values not

detailed in

reviewed

sources)

[3][4]

Omicron (BA.1,

BA.2, BA.4,

BA.5, XBB,

EG.5.1, JN.1)

Various In vitro assays

Potent activity

retained (Specific

EC50/EC90

values not

detailed in

reviewed

sources)

[4][5]

Other

Coronaviruses

HCoV-229E Huh-7
Virus Yield

Reduction

EC90 similar to

SARS-CoV-2
[1]

HCoV-OC43 Huh-7
Virus Yield

Reduction

EC90 similar to

SARS-CoV-2
[1]

SARS-CoV Huh-7
Virus Yield

Reduction

EC90 similar to

SARS-CoV-2
[1]
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Mechanism of Action & Signaling Pathways
Arbemnifosbuvir's antiviral activity is contingent on its intracellular conversion to the active

triphosphate metabolite, AT-9010. This process involves a series of enzymatic steps.

Intracellular Activation Pathway of Arbemnifosbuvir
Arbemnifosbuvir (AT-527) is a double prodrug designed for efficient oral absorption and

intracellular delivery of its active moiety. The activation cascade is as follows:

Hydrolysis: Arbemnifosbuvir (AT-527) or its free base AT-511 is first hydrolyzed by cellular

esterases such as Cathepsin A (CatA) and Carboxylesterase 1 (CES1).

Phosphoramidate Cleavage: The resulting intermediate is then processed by Histidine Triad

Nucleotide Binding Protein 1 (HINT1) to yield a monophosphate intermediate.

Deamination: Adenosine Deaminase-Like Protein 1 (ADALP1) subsequently deaminates the

purine base.

Phosphorylation: The monophosphate form is then sequentially phosphorylated by

Guanylate Kinase 1 (GUK1) and Nucleoside-Diphosphate Kinase (NDPK) to generate the

active triphosphate, AT-9010.[6][7][8]
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Caption: Intracellular activation pathway of Arbemnifosbuvir.

Dual Inhibition of SARS-CoV-2 RNA Polymerase
The active metabolite, AT-9010, exerts its antiviral effect by targeting two distinct functional

domains of the SARS-CoV-2 RNA polymerase (nsp12), a critical component of the viral

replication and transcription machinery.

RdRp Inhibition (Chain Termination): AT-9010 acts as a substrate for the RNA-dependent

RNA polymerase (RdRp) domain. Following its incorporation into the nascent viral RNA

chain, it causes premature chain termination, thereby halting viral genome replication.
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NiRAN Inhibition: AT-9010 also inhibits the N-terminal nidovirus RdRp-associated

nucleotidyltransferase (NiRAN) domain. The NiRAN domain is essential for protein-primed

RNA synthesis. By inhibiting this domain, AT-9010 disrupts a crucial early step in viral

replication.

This dual mechanism of action is believed to contribute to a high barrier to the development of

viral resistance.[6]
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Caption: Dual mechanism of action of AT-9010.

Experimental Protocols
The in vitro antiviral activity of Arbemnifosbuvir is primarily assessed using two main types of

assays: the Cytopathic Effect (CPE) Reduction Assay and the Virus Yield Reduction (VYR)

Assay.

General Experimental Workflow
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The following diagram illustrates the general workflow for in vitro antiviral testing of

Arbemnifosbuvir against SARS-CoV-2.

In Vitro Antiviral Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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